(10R,13S)-17-chloro-16-forMyl-10,13-diMethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta
(10R,13S)-17-chloro-16-forMyl-10,13-diMethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta
Brand Name:
Vulcanchem
CAS No.:
1865-56-1
VCID:
VC0176267
InChI:
InChI=1S/C22H29ClO3/c1-13(25)26-16-6-8-21(2)15(11-16)4-5-17-18(21)7-9-22(3)19(17)10-14(12-24)20(22)23/h4,12,16-19H,5-11H2,1-3H3/t16-,17+,18-,19-,21-,22-/m0/s1
SMILES:
CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CC(=C4Cl)C=O)C)C
Molecular Formula:
C22H29ClO3
Molecular Weight:
377
(10R,13S)-17-chloro-16-forMyl-10,13-diMethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta
CAS No.: 1865-56-1
Main Products
VCID: VC0176267
Molecular Formula: C22H29ClO3
Molecular Weight: 377
| CAS No. | 1865-56-1 |
|---|---|
| Product Name | (10R,13S)-17-chloro-16-forMyl-10,13-diMethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta |
| Molecular Formula | C22H29ClO3 |
| Molecular Weight | 377 |
| IUPAC Name | [(3S,8R,9S,10R,13S,14S)-17-chloro-16-formyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C22H29ClO3/c1-13(25)26-16-6-8-21(2)15(11-16)4-5-17-18(21)7-9-22(3)19(17)10-14(12-24)20(22)23/h4,12,16-19H,5-11H2,1-3H3/t16-,17+,18-,19-,21-,22-/m0/s1 |
| SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CC(=C4Cl)C=O)C)C |
| PubChem Compound | 10474701 |
| Last Modified | Dec 05 2021 |
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